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Compound of Interest

Compound Name: 2-Pentadecanone

Cat. No.: B165419

This guide provides a comprehensive overview of the thermochemical data for 2-
Pentadecanone (C1sH300), tailored for researchers, scientists, and professionals in drug
development. It includes a summary of key thermochemical properties, detailed experimental
methodologies for their determination, and a visualization of a fundamental chemical
equilibrium.

Core Thermochemical Data

2-Pentadecanone, also known as methyl tridecyl ketone, is a long-chain saturated ketone. An
understanding of its thermochemical properties is essential for various applications, including
reaction calorimetry, process design, and safety analysis. The following table summarizes the
key experimental and calculated thermochemical data for 2-Pentadecanone.
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. Measurement/Calc
Thermochemical

Value Units ulation Method &
Property
Reference
Derived from
Enthalpy of

84.69 kJ/mol Sublimation and

Vaporization (AvapH?) Fusion Enthalpies[1]

Enthalpy of Fusion Calorimetry at 312.2
54.57 £ 0.33 kJ/mol
(AfusH®) K[1]
Enthalpy of Calorimetry at 298.15
o 139.26 + 1.62 kJ/mol
Sublimation (AsubH°®) K[1]
Entropy of Fusion )
174.8 J/(mol-K) Calorimetry at 312.2 K
(AfusS®)
Solid Heat Capacity
) 426.8 J/(mol-K) At 298.15 K
(Cp,solid)
Standard Gibbs Free
. Joback Method
Energy of Formation -53.50 kJ/mol
(Calculated)
(AfG®)
Standard Enthalpy of Joback Method
) -465.51 kJ/mol
Formation (AfH°®) (Calculated)

Experimental Protocols

The experimental determination of the thermochemical data for 2-Pentadecanone, as reported
by Sunner, Svensson, and Zelepuga in 1979, involved a combination of calorimetric techniques
to ascertain the enthalpies of fusion and sublimation. The enthalpy of vaporization was
subsequently derived from these experimental values.[1]

Determination of Enthalpy of Fusion (AfusH®)

The enthalpy of fusion was determined using calorimetry. A general procedure for such a
measurement on a solid organic compound like 2-Pentadecanone is as follows:
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o Sample Preparation: A precisely weighed sample of high-purity 2-Pentadecanone is sealed
in a sample pan or ampoule.

o Calorimeter Setup: The sample is placed in a calorimeter, often a Differential Scanning
Calorimeter (DSC), which measures the difference in heat flow between the sample and a
reference pan.

o Temperature Program: The sample is subjected to a controlled temperature program. It is
first cooled to a temperature well below its melting point to ensure complete crystallization.
Then, the sample is heated at a constant rate through its melting transition.

o Data Acquisition: The heat flow to the sample is recorded as a function of temperature. The
melting of the sample results in an endothermic peak on the thermogram.

o Data Analysis: The area under the melting peak is integrated to determine the total heat
absorbed during fusion. This value, divided by the molar amount of the sample, yields the
molar enthalpy of fusion.

Determination of Enthalpy of Sublimation (AsubH°®)

The enthalpy of sublimation was also determined calorimetrically. For a solid with a low vapor
pressure like 2-Pentadecanone, this can be a challenging measurement. The general
methodology involves:

o Apparatus: A specialized sublimation calorimeter is used. This apparatus allows for the
complete vaporization of a solid sample under vacuum or in a stream of inert gas at a
constant temperature.

o Sample Introduction: A small, accurately weighed amount of 2-Pentadecanone is placed in
the calorimeter.

 |sothermal Sublimation: The sample is heated to a constant temperature (in this case,
298.15 K), and the energy required to cause the complete sublimation of the sample is
measured. This is often done by measuring the electrical energy supplied to a heater to
maintain isothermal conditions during the sublimation process.
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o Calculation: The total energy input, corrected for any heat losses, divided by the number of
moles of the sublimed sample gives the molar enthalpy of sublimation.

Derivation of Enthalpy of Vaporization (AvapH°®)

The enthalpy of vaporization at 298.15 K was not measured directly but was derived using
Hess's Law, based on the experimentally determined enthalpies of sublimation and fusion. The
relationship is as follows:

AsubH® = AfusH® + AvapH°
Therefore, the enthalpy of vaporization is calculated as:
AvapH°® = AsubH°® - AfusH®

This approach is particularly useful for high-boiling, low-volatility compounds where direct
measurement of the enthalpy of vaporization at standard temperature can be difficult.

Chemical Equilibria: Keto-Enol Tautomerization

Ketones, such as 2-Pentadecanone, exist in equilibrium with their corresponding enol
tautomers. This keto-enol tautomerization is a fundamental reaction that influences the
reactivity of the ketone. The equilibrium generally favors the keto form for simple ketones.

Caption: Keto-enol tautomerization of 2-Pentadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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